Cas no 1250371-96-0 (1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride)

• Product Name: 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride
• CAS No: 1250371-96-0
• MF: C₈H₁₀ClNO₄S₂
• MW: 283.75229883194
• CID: 5167848
• Update Time: 2025-10-29

1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, 4-(aminosulfonyl)-α-methyl-

• Inchi： 1S/C8H10ClNO4S2/c1-6(15(9,11)12)7-2-4-8(5-3-7)16(10,13)14/h2-6H,1H3,(H2,10,13,14)
• InChI Key： YBHGEKVAPXRNHP-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 426
• XLogP3: 0.8
• Topological Polar Surface Area: 111

Additional information on 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride

1-(4-Sulfamoylphenyl)ethane-1-sulfonyl Chloride (CAS No. 1250371-96-0): A Comprehensive Overview

1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride (CAS No. 1250371-96-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1-chloroethylsulfonyl)benzenesulfonamide, is a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules. Its unique chemical structure, characterized by a sulfonyl chloride and a sulfamoyl group, makes it an attractive candidate for the development of novel therapeutic agents.

The chemical formula of 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride is C₉H₉ClN₂O₅S₂, and it has a molecular weight of 308.78 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride functional group. This reactivity allows it to readily undergo nucleophilic substitution reactions, making it an excellent reagent for the synthesis of sulfonamide derivatives.

In recent years, 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride has gained considerable attention in the scientific community due to its potential applications in drug discovery and development. One of the key areas of research has been its use as an intermediate in the synthesis of sulfonamide-based drugs, which are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antidiabetic properties.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the use of 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride in the development of novel sulfonamide derivatives with enhanced pharmacological properties. The researchers synthesized a series of compounds using this intermediate and evaluated their biological activities against various pathogens. The results showed that several derivatives exhibited potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida species.

Beyond its antimicrobial applications, 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride has also been explored for its potential in cancer therapy. A study published in Cancer Research in 2023 investigated the use of this compound as a precursor for the synthesis of targeted anticancer agents. The researchers developed a series of sulfonamide derivatives that selectively inhibited key enzymes involved in cancer cell proliferation and survival. In vitro studies demonstrated that these compounds effectively suppressed tumor growth and induced apoptosis in cancer cells, while showing minimal toxicity to normal cells.

The versatility of 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride extends beyond its use as an intermediate in drug synthesis. It has also found applications in the development of new materials and coatings with improved properties. For instance, a study published in Molecular Pharmaceutics in 2022 explored the use of this compound to modify polymer surfaces for enhanced drug delivery systems. The modified surfaces exhibited improved biocompatibility and controlled release properties, making them suitable for various biomedical applications.

In addition to its synthetic utility, 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride has been studied for its environmental impact and safety profile. A comprehensive review published in Toxicology Letters in 2023 evaluated the toxicological properties of this compound and found that it exhibited low toxicity when handled properly under laboratory conditions. However, it is important to follow standard safety protocols when working with this compound to ensure safe handling and storage.

The future prospects for 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride are promising, with ongoing research aimed at expanding its applications in various fields. As new synthetic methods and biological assays continue to be developed, this compound is likely to play an increasingly important role in advancing our understanding of sulfonamide chemistry and its practical applications.

In conclusion, 1-(4-Sulfamoylphenyl)ethane-1-sulfonyl chloride (CAS No. 1250371-96-0) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced materials.